molecular formula C15H17N5O4S B10865215 3-[(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)amino]propyl thiophene-2-carboxylate

3-[(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)amino]propyl thiophene-2-carboxylate

Cat. No.: B10865215
M. Wt: 363.4 g/mol
InChI Key: GTRXWXFWKBBMGE-UHFFFAOYSA-N
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Description

This compound is a fascinating fusion of purine and thiophene moieties. Its full chemical name might be a mouthful, but its structure holds promise for various applications. Let’s explore further.

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Properties

Molecular Formula

C15H17N5O4S

Molecular Weight

363.4 g/mol

IUPAC Name

3-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)amino]propyl thiophene-2-carboxylate

InChI

InChI=1S/C15H17N5O4S/c1-19-11-10(12(21)20(2)15(19)23)17-14(18-11)16-6-4-7-24-13(22)9-5-3-8-25-9/h3,5,8H,4,6-7H2,1-2H3,(H2,16,17,18)

InChI Key

GTRXWXFWKBBMGE-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C(=O)N(C1=O)C)NC(=N2)NCCCOC(=O)C3=CC=CS3

Origin of Product

United States

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